trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate

Specification

• CAS No.: 1445951-27-8
• Molecular Formula: C14H25NO5
• Molecular Weight: 287.356
• IUPAC Name: 1-O-tert-butyl 2-O-ethyl (2S,5S)-5-hydroxy-5-methylpiperidine-1,2-dicarboxylate
• Standard InChI: InChI=1S/C14H25NO5/c1-6-19-11(16)10-7-8-14(5,18)9-15(10)12(17)20-13(2,3)4/h10,18H,6-9H2,1-5H3/t10-,14-/m0/s1
• Standard InChI Key: LCUOLVOVJYNKGX-HZMBPMFUSA-N
• SMILES: CCOC(=O)C1CCC(CN1C(=O)OC(C)(C)C)(C)O

Introduction

trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate is a complex organic compound with a molecular formula of C14H25NO5 and a molecular weight of approximately 287.35 g/mol. It is a derivative of piperidine, a six-membered ring compound containing nitrogen, and is characterized by the presence of hydroxy and methyl groups at the 5-position, along with tert-butyl and ethyl ester groups at the 1- and 2-positions, respectively.

Synthesis and Preparation

The synthesis of trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate typically involves the reaction of a piperidine derivative with appropriate reagents to introduce the hydroxy and methyl groups, followed by esterification reactions to add the tert-butyl and ethyl groups. Specific synthesis protocols may vary based on the starting materials and desired stereochemistry.

Biological and Chemical Applications

While specific biological applications of trans-1-tert-Butyl 2-ethyl 5-hydroxy-5-methylpiperidine-1,2-dicarboxylate are not widely documented, compounds with similar structures are often explored for their potential in drug development due to their ability to interact with biological targets. The presence of hydroxyl and methyl groups can influence the compound's solubility and interaction with enzymes or receptors.

Research Findings and Future Directions

Research on this compound is limited, but studies on related piperidine derivatives suggest potential applications in medicinal chemistry, particularly in the development of drugs targeting neurological or cardiovascular diseases. Further research could focus on optimizing the synthesis process, exploring biological activity, and modifying the structure to enhance desired properties.